Cas no 27749-07-1 (3,3,5-Trimethyl-5-vinylcyclohexanone)

3,3,5-Trimethyl-5-vinylcyclohexanone structure
27749-07-1 structure
Product Name:3,3,5-Trimethyl-5-vinylcyclohexanone
CAS No:27749-07-1
MF:C11H18O
MW:166.260023593903
CID:2930019
Update Time:2023-08-10

3,3,5-Trimethyl-5-vinylcyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 3-ethenyl-3,5,5-trimethylcyclohexan-1-one
    • 3,3,5-Trimethyl-5-vinylcyclohexanone
    • 3,5,5-trimethyl-3-vinylcyclohexanone
    • 3,3,5-Trimethyl-5-vinylcyclohexanone #
    • 1-Cyclohexanone, 3,5,5-trimethyl-3-vinyl-
    • Inchi： 1S/C11H18O/c1-5-11(4)7-9(12)6-10(2,3)8-11/h5H,1,6-8H2,2-4H3
    • InChI Key： AZSYSENNSFSBSP-UHFFFAOYSA-N
    • SMILES： O=C1CC(C=C)(C)CC(C)(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 215
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1

3,3,5-Trimethyl-5-vinylcyclohexanone Production Method

Production Method 1

78-59-1 78-59-1
27749-07-1 27749-07-1
873-94-9 873-94-9
Reaction Conditions
1.1 Solvents: Diethyl ether ;  -40 °C
Reference
Lithium (3,3-Dimethyl-1-butynyl)vinylcuprate
Voss, Matthew E., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 2

78-59-1 78-59-1
27749-07-1 27749-07-1
873-94-9 873-94-9
Reaction Conditions
Reference
Lithium (3,3-Dimethyl-1-butynyl)-vinylcuprate
Voss, Matthew E., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1,

3,3,5-Trimethyl-5-vinylcyclohexanone Raw materials

3,3,5-Trimethyl-5-vinylcyclohexanone Preparation Products

3,3,5-Trimethyl-5-vinylcyclohexanone Related Literature

27749-07-1 (3,3,5-Trimethyl-5-vinylcyclohexanone) Related Products

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